Cas no 855227-32-6 (1-butyl-6-chloro-1H-1,3-benzodiazole)

1-Butyl-6-chloro-1H-1,3-benzodiazole is a substituted benzodiazole derivative characterized by its chloro and butyl functional groups. This heterocyclic compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the development of pharmaceuticals, agrochemicals, and specialty materials. The chloro substituent enhances reactivity for further functionalization, while the butyl group may influence solubility and steric properties. Its structural framework is useful in constructing more complex molecules, particularly in medicinal chemistry where benzodiazole motifs are prevalent. The compound’s stability and defined reactivity profile make it a valuable building block for targeted synthesis applications. Proper handling and storage are recommended due to its reactive nature.
1-butyl-6-chloro-1H-1,3-benzodiazole structure
855227-32-6 structure
Product Name:1-butyl-6-chloro-1H-1,3-benzodiazole
CAS No:855227-32-6
MF:C11H13ClN2
MW:208.687321424484
CID:6553861
PubChem ID:14067543
Update Time:2025-06-07

1-butyl-6-chloro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1-butyl-6-chloro-1H-1,3-benzodiazole
    • SCHEMBL11557672
    • 855227-32-6
    • EN300-1116158
    • Inchi： 1S/C11H13ClN2/c1-2-3-6-14-8-13-10-5-4-9(12)7-11(10)14/h4-5,7-8H,2-3,6H2,1H3
    • InChI Key： MIRPEGKFNSOFIN-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)N(C=N2)CCCC

Computed Properties

  • Exact Mass: 208.0767261g/mol
  • Monoisotopic Mass: 208.0767261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.8Ų

1-butyl-6-chloro-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1116158-0.05g
1-butyl-6-chloro-1H-1,3-benzodiazole
 855227-32-6 95%
0.05g
 $612.0 2023-10-27
Enamine
EN300-1116158-0.1g
1-butyl-6-chloro-1H-1,3-benzodiazole
 855227-32-6 95%
0.1g
 $640.0 2023-10-27
Enamine
EN300-1116158-0.25g
1-butyl-6-chloro-1H-1,3-benzodiazole
 855227-32-6 95%
0.25g
 $670.0 2023-10-27
Enamine
EN300-1116158-0.5g
1-butyl-6-chloro-1H-1,3-benzodiazole
 855227-32-6 95%
0.5g
 $699.0 2023-10-27
Enamine
EN300-1116158-1.0g
1-butyl-6-chloro-1H-1,3-benzodiazole
 855227-32-6
1g
 $728.0 2023-06-09
Enamine
EN300-1116158-2.5g
1-butyl-6-chloro-1H-1,3-benzodiazole
 855227-32-6 95%
2.5g
 $1428.0 2023-10-27
Enamine
EN300-1116158-5.0g
1-butyl-6-chloro-1H-1,3-benzodiazole
 855227-32-6
5g
 $2110.0 2023-06-09
Enamine
EN300-1116158-10.0g
1-butyl-6-chloro-1H-1,3-benzodiazole
 855227-32-6
10g
 $3131.0 2023-06-09
Enamine
EN300-1116158-1g
1-butyl-6-chloro-1H-1,3-benzodiazole
 855227-32-6 95%
1g
 $728.0 2023-10-27
Enamine
EN300-1116158-5g
1-butyl-6-chloro-1H-1,3-benzodiazole
 855227-32-6 95%
5g
 $2110.0 2023-10-27

1-butyl-6-chloro-1H-1,3-benzodiazole Related Literature

Related Categories

855227-32-6 (1-butyl-6-chloro-1H-1,3-benzodiazole) Related Products

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd